![molecular formula C20H19F2NO4 B6235282 (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-difluoropentanoic acid CAS No. 2349536-94-1](/img/no-structure.png)
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-difluoropentanoic acid
Overview
Description
(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-difluoropentanoic acid is a useful research compound. Its molecular formula is C20H19F2NO4 and its molecular weight is 375.4. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5-difluoropentanoic acid involves the protection of the amine group, followed by the introduction of the fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is then removed, and the carboxylic acid is introduced. Finally, the amine protecting group is removed to yield the target compound.", "Starting Materials": [ "5,5-difluoropentanoic acid", "9H-fluorene", "N,N-dimethylformamide (DMF)", "N,N-diisopropylethylamine (DIPEA)", "N-hydroxysuccinimide (NHS)", "1-hydroxybenzotriazole (HOBt)", "N,N'-dicyclohexylcarbodiimide (DCC)", "Fmoc-protected amino acid", "Triisopropylsilane (TIPS)", "Trifluoroacetic acid (TFA)", "Diethyl ether", "Methanol", "Ethyl acetate", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Water" ], "Reaction": [ "5,5-difluoropentanoic acid is reacted with DCC and NHS in DMF to form the activated ester", "The activated ester is then reacted with the Fmoc-protected amino acid in the presence of HOBt and DIPEA to form the Fmoc-protected amide", "The Fmoc group is removed using TFA in diethyl ether", "The resulting amine is then reacted with fluorenylmethoxycarbonyl chloride (Fmoc-Cl) in the presence of DIPEA to form the Fmoc-protected amine", "The Fmoc group is removed again using TFA in diethyl ether", "The resulting amine is then reacted with the activated carboxylic acid in the presence of DIPEA to form the amide bond", "The amine protecting group is removed using TFA in the presence of TIPS to yield the target compound", "The target compound is purified using column chromatography with ethyl acetate and methanol as the eluent", "The final product is obtained as a white solid after drying under vacuum" ] } | |
CAS No. |
2349536-94-1 |
Molecular Formula |
C20H19F2NO4 |
Molecular Weight |
375.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
